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Compound of Interest

Compound Name: N-Bsmoc-L-tryptophan

Cat. No.: B180732 Get Quote

An In-depth Technical Guide to the Chemical Properties of N-Bsmoc-L-tryptophan

Introduction
N-tert-Butoxycarbonyl-L-tryptophan (N-Boc-L-tryptophan) is a derivative of the essential amino

acid L-tryptophan, featuring a tert-butoxycarbonyl (Boc) protecting group on its α-amino group.

[1][2][3][4] This chemical modification is fundamental in the field of synthetic organic chemistry,

particularly in solid-phase peptide synthesis (SPPS) and solution-phase methods.[3] The Boc

group serves to shield the amino group from unwanted reactions during the stepwise

elongation of a peptide chain, and its facile removal under mild acidic conditions allows for the

sequential addition of amino acids with high fidelity.[3][4][5]

The indole side chain of the tryptophan residue imparts unique structural and functional

properties to peptides, influencing their conformation, receptor binding affinity, and overall

biological activity.[2][3] Consequently, N-Boc-L-tryptophan is an indispensable building block for

the synthesis of a wide array of bioactive peptides, therapeutic agents, and diagnostic tools.[4]

[6] This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of N-Boc-L-tryptophan for researchers, scientists, and professionals in drug

development.

Core Chemical Properties
N-Boc-L-tryptophan is typically a white to off-white crystalline powder.[1][6] It is stable under

acidic conditions but can be deprotected using various reagents.[2]
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Physicochemical Data
Property Value References

IUPAC Name

(2S)-2-[(tert-

butoxy)carbonylamino]-3-(1H-

indol-3-yl)propanoic acid

[7][8]

Synonyms
Boc-Trp-OH, N-α-Boc-L-

tryptophan
[8]

CAS Number 13139-14-5 [1][7]

Molecular Formula C₁₆H₂₀N₂O₄ [2][6][7]

Molecular Weight 304.34 g/mol [2][7]

Melting Point 136-138 °C (dec.) [1][8][9]

Appearance
White to off-white granular

powder
[1][6][8]

Density 1.262 g/cm³ [8]

Boiling Point 535.7 °C at 760 mmHg [8]

Topological Polar Surface Area 91.4 Å² [7]

InChI Key
NFVNYBJCJGKVQK-

ZDUSSCGKSA-N
[7][8]

Solubility
Solvent Solubility References

Water Less soluble [2]

Organic Solvents

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone,

Dimethylformamide (DMF)

[1][2][10]

Spectroscopic Data
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¹H-NMR Spectroscopy
¹H-NMR data for N-Boc-L-tryptophan in CDCl₃:[9]

Chemical Shift (δ) Multiplicity Integration Assignment

8.13 br 1H Indole-NH

7.61 d, J = 7.6 Hz 1H Indole-7-H

7.37 d, J = 8.1 Hz 1H Indole-4-H

7.11-7.15 m 2H Indole-5,6-H

7.03 s 1H Indole-2-H

5.06 br 1H NHBoc

4.64-4.68 m 1H α-CH

3.31-3.37 m 2H β-CH₂

| 1.43 | s | 9H | C(CH₃)₃ |

Infrared (IR) Spectroscopy
IR spectral data is available and can be sourced from spectral databases. The spectrum is

characterized by absorptions corresponding to the N-H, C-H, C=O (from both the carbamate

and carboxylic acid), and aromatic C=C bonds.

Mass Spectrometry
Mass spectrometry, particularly with electrospray ionization (ESI), is used for characterization.

It's noted that tryptophan-derived metabolites can undergo fragmentation during ESI, which

should be considered during analysis.[11]

Experimental Protocols
Synthesis of N-Boc-L-tryptophan
A common and efficient method for the synthesis of N-Boc-L-tryptophan involves the reaction of

L-tryptophan with di-tert-butyl dicarbonate (Boc₂O) under basic conditions.[9]
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Materials:

L-tryptophan

Di-tert-butyl dicarbonate (Boc₂O)

1 M Sodium Hydroxide (NaOH) solution

Dioxane

Water

Ethyl Acetate (EtOAc)

Aqueous Hydrochloric Acid (HCl)

Procedure:

Dissolve L-tryptophan (50 mmol) in a 1:1 mixture of water and dioxane (200 mL).[9]

To this solution, add di-tert-butyl dicarbonate (50 mmol) and 1 M NaOH (50 mL).[9]

Stir the mixture vigorously at room temperature for 24 hours.[9]

After 24 hours, adjust the pH of the mixture to approximately 2.4 by the slow addition of

aqueous HCl.[9]

Extract the aqueous mixture with ethyl acetate (2 x 150 mL).[9]

Combine the organic phases and evaporate the solvent under reduced pressure to yield N-

Boc-L-tryptophan as a white solid.[9]

The crude product can be further purified by column chromatography on silica gel if

necessary.[9]
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Synthesis of N-Boc-L-tryptophan

Reactants

Reagents & Solvents

L-Tryptophan

Stir at RT, 24h

Di-tert-butyl dicarbonate

1M NaOH

Dioxane/Water

Acidification (HCl)
& Extraction (EtOAc) N-Boc-L-tryptophan

Click to download full resolution via product page

Synthesis of N-Boc-L-tryptophan.

Deprotection of the N-Boc Group
The removal of the Boc group is a critical step in peptide synthesis, typically achieved under

mild acidic conditions.

Materials:

N-Boc-protected peptide or amino acid

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Procedure:

Dissolve the N-Boc-protected compound in dichloromethane.
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Add an excess of trifluoroacetic acid (e.g., a solution of 25-50% TFA in DCM).

Stir the reaction at room temperature for 30-60 minutes.

Monitor the reaction to completion using an appropriate analytical technique (e.g., TLC or

LC-MS).

Remove the solvent and excess TFA under reduced pressure to yield the deprotected amine

as its trifluoroacetate salt.

Applications in Peptide Synthesis
N-Boc-L-tryptophan is a cornerstone building block in SPPS.[3][4] The Boc protecting group

prevents the α-amino group from participating in peptide bond formation until it is intentionally

removed.[3][5] This allows for the controlled, sequential addition of amino acids to a growing

peptide chain anchored to a solid support.[12]

The SPPS cycle using Boc-protected amino acids involves four main steps:

Deprotection: The Boc group of the resin-bound amino acid is removed with an acid (e.g.,

TFA).

Washing: The resin is washed to remove excess reagents and by-products.

Coupling: The next N-Boc-protected amino acid (like N-Boc-L-tryptophan) is activated and

coupled to the newly freed amino group on the resin.

Washing: The resin is washed again to prepare for the next cycle.
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Solid-Phase Peptide Synthesis (SPPS) Cycle

Resin-Bound Peptide
(N-terminal Boc)

1. Deprotection
(TFA in DCM)

2. Washing

Free Amine

3. Coupling
(N-Boc-L-Tryptophan + Activator)

4. Washing

New Peptide Bond

Resin-Bound Peptide
(Chain Elongated by Trp)

Repeat Cycle

Click to download full resolution via product page

The SPPS workflow using N-Boc-L-tryptophan.

Conclusion
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N-Boc-L-tryptophan is a critically important molecule in synthetic chemistry. Its well-defined

chemical properties, straightforward synthesis, and crucial role as a protected amino acid make

it indispensable for the construction of peptides. For researchers and professionals in drug

discovery and biotechnology, a thorough understanding of this compound's characteristics and

handling is essential for the successful synthesis of complex peptide-based molecules that

drive innovation in medicine and biological research.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b180732#n-bsmoc-l-tryptophan-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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